2-(2-Furyl)succinic acid
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Description
2-(2-Furyl)succinic acid is a useful research compound. Its molecular formula is C8H8O5 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bio-Based Production of Succinic Acid
Succinic acid (SA) is recognized for its numerous potential applications as a bio-based building block chemical. Research has focused on developing microbial strains through metabolic engineering for economical bio-based production of SA. This involves optimizing fermentation and downstream processes using various microorganisms such as Saccharomyces cerevisiae, Escherichia coli, and Corynebacterium glutamicum. These engineered strains have shown promising results in terms of titer, yield, and productivity, contributing to the commercialization of SA production processes (Ahn, Jang, & Lee, 2016; Jiang et al., 2017).
Conversion of Biomass to Chemicals
The conversion of biomass-based 2-furaldehyde into renewable building block chemicals like succinic acid has been achieved through greener approaches. Studies have demonstrated the selective formation of succinic acid from 2-furaldehyde using solid acid catalysts in water solvent, highlighting the potential of using inedible biomass for the production of renewable chemicals (Choudhary, Nishimura, & Ebitani, 2012).
Polymer Synthesis
Research on the radical functionalization of poly(lactic acid) (PLA) with derivatives of 2-furyl succinic acid, such as maleic anhydride, has been investigated to control the grafting degree and structure of the final products. This has implications for improving the properties of biodegradable polymers, suggesting new pathways for the development of environmentally friendly materials (Domenichelli et al., 2015).
Aromatic Polyesters from Bio-Succinic Acid
Succinic acid has also been used as a precursor for synthesizing aromatic monomers, which are then used to generate copolymer series with varying mechanical properties. This research underscores the versatility of succinic acid derivatives in creating materials with a wide range of applications from packaging to biomedical devices (Short et al., 2018).
Properties
IUPAC Name |
2-(furan-2-yl)butanedioic acid |
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InChI |
InChI=1S/C8H8O5/c9-7(10)4-5(8(11)12)6-2-1-3-13-6/h1-3,5H,4H2,(H,9,10)(H,11,12) |
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InChI Key |
KVPVQYAXHHBVBF-UHFFFAOYSA-N |
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Canonical SMILES |
C1=COC(=C1)C(CC(=O)O)C(=O)O |
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Source | PubChem | |
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Molecular Formula |
C8H8O5 |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID10392680 |
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Record name | 2-(2-Furyl)succinic acid | |
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Molecular Weight |
184.15 g/mol |
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Source | PubChem | |
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CAS No. |
90111-44-7 |
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Record name | 2-(2-Furyl)succinic acid | |
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